Cas no 1805978-06-6 (4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine)

4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine is a highly functionalized pyridine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a reactive bromomethyl group, a cyano substituent, and difluoromethyl/trifluoromethyl moieties—make it a versatile intermediate for constructing complex fluorinated heterocycles. The presence of multiple electron-withdrawing groups enhances its reactivity in nucleophilic substitution and cross-coupling reactions, while the bromomethyl group offers a handle for further functionalization. This compound is particularly valuable in the development of agrochemicals and bioactive molecules, where fluorinated pyridines are increasingly sought after for their improved metabolic stability and binding properties. Its well-defined reactivity profile ensures consistent performance in synthetic applications.

4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine structure

1805978-06-6 structure

Product name:4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

CAS No:1805978-06-6

MF:C₉H₄BrF₅N₂

MW:315.03747844696

CID:4879229

4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine
- Inchi： 1S/C9H4BrF5N2/c10-1-4-5(8(11)12)3-17-6(2-16)7(4)9(13,14)15/h3,8H,1H2
- InChI Key： ZMWTUOHFAVTDAC-UHFFFAOYSA-N
- SMILES： BrCC1C(C(F)F)=CN=C(C#N)C=1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 310
Topological Polar Surface Area: 36.7
XLogP3: 3

4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029038588-250mg	4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine	1805978-06-6	95%	250mg	$989.80	2022-04-01
Alichem	A029038588-500mg	4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine	1805978-06-6	95%	500mg	$1,617.60	2022-04-01
Alichem	A029038588-1g	4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine	1805978-06-6	95%	1g	$2,923.95	2022-04-01

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Additional information on 4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine

Comprehensive Analysis of 4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805978-06-6)

The compound 4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805978-06-6) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, cyano, difluoromethyl, and trifluoromethyl functional groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in developing novel heterocyclic compounds and fluorinated pharmaceuticals, which are currently trending in the scientific community.

One of the key reasons for the growing interest in 4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine is its relevance to drug discovery and medicinal chemistry. Fluorinated compounds, such as this one, are known for their enhanced metabolic stability and bioavailability, making them ideal candidates for targeted therapies. Recent studies have highlighted the importance of fluorine substitution in improving drug efficacy, a topic frequently searched in academic and industrial research databases. This compound's multifunctional pyridine core also aligns with the demand for scaffold diversification in modern drug design.

In addition to pharmaceutical applications, 4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine has garnered attention in agrochemical innovation. The presence of halogenated groups and nitrile functionality contributes to its potential use in developing next-generation crop protection agents. With the global focus on sustainable agriculture, researchers are exploring how such compounds can address challenges like pest resistance and environmental impact, topics frequently queried in agricultural science forums.

The synthesis and characterization of 4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine involve advanced organic synthesis techniques, including cross-coupling reactions and halogenation processes. These methods are widely discussed in chemical literature and are often searched by synthetic chemists looking for efficient reaction pathways. The compound's CAS No. 1805978-06-6 serves as a critical identifier in chemical databases, ensuring accurate retrieval of its properties and applications.

From a commercial perspective, the demand for high-purity intermediates like 4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine is rising, driven by the expansion of contract research organizations (CROs) and custom synthesis services. Companies specializing in fine chemicals are increasingly listing this compound in their catalogs, catering to the needs of R&D laboratories worldwide. This trend reflects the broader shift toward specialty chemicals in the chemical industry.

In conclusion, 4-(Bromomethyl)-2-cyano-5-(difluoromethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805978-06-6) represents a versatile and scientifically significant compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a subject of ongoing research, aligning with current trends in fluorine chemistry and heterocyclic synthesis. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative chemical solutions.